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Compound of Interest

Compound Name: Acetone-d

Cat. No.: B1623232

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for acetone-d6 (CAS No.
666-52-4), a deuterated solvent essential for Nuclear Magnetic Resonance (NMR)
spectroscopy and as a tracer in various scientific studies.[1][2][3] Adherence to strict safety
protocols is crucial due to its hazardous properties, which are largely comparable to its non-
deuterated counterpart, acetone.[4]

Hazard Identification and Classification

Acetone-d6 is classified as a hazardous substance. The primary dangers are its high
flammability, ability to cause serious eye irritation, and potential to cause drowsiness or
dizziness.[5][6][7][8]

e GHS Classification:
o Flammable Liquids, Category 2 (H225)[5][6][9]
o Eye Irritation, Category 2A/2 (H319)[5][6][9]

o Specific Target Organ Toxicity — Single Exposure, Category 3 (Central Nervous System)
(H336)[5][6][°]

» Signal Word: Danger[5][7][10][11]
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e Hazard Pictograms:
o GHSO02 (Flame)
o GHSO07 (Exclamation Mark)
e Hazard Statements:
o H225: Highly flammable liquid and vapour.[5][8][9]
o H319: Causes serious eye irritation.[5][8][9]
o H336: May cause drowsiness or dizziness.[5][8][9]
e Supplemental Hazard Information:
o EUHO066: Repeated exposure may cause skin dryness or cracking.[8][9][10][11]

Physical, Chemical, and Toxicological Properties

The physical and chemical properties of acetone-d6 are critical for understanding its behavior
and potential hazards in a laboratory setting. Toxicological data is primarily based on the well-

studied non-deuterated acetone.

Table 1: Physical and Chemical Properties of Acetone-d6
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Property Value Source(s)

Molecular Formula C3DeO [31[7]

Molecular Weight 64.12 g/mol [1103][12]

Appearance Colorless liquid [3]

Odor Pungent [7]

Melting Point -93°C t0 -94.5 °C [21171112]

Boiling Point 55°Cto 55.5°C [2131[71[11]

Flash Point 197°C10-18°C (22°F) [11][12]
(closed cup)

Density 0.872 g/mL at 25 °C [21131[11]

Vapor Pressure 184 mmHg at 20 °C [11]

Vapor Density 2.0 (vs air) [71[11]

Solubility Soluble in water [2]

Autoignition Temp. 540 °C /1004 °F [7]

Explosion Limits Lower: 2.5 vol %; Upper: 12.8 - 0]
13.2 vol %

Refractive Index n20/D 1.355 [2][3][11]

Table 2: Toxicological Data for Acetone (as a proxy for

Acetone-d6)
Test Species Source(s)
LD50 Oral 5800 mg/kg Rat [4][10]

Note: Health and safety data for deuterated compounds are often not extensively available but

are assumed to be similar to their non-deuterated counterparts.[4]

Safe Handling and Storage Protocols
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Proper handling and storage are paramount to minimizing risks associated with acetone-d6.

Precautions for Safe Handling

» Ventilation: Always handle in a well-ventilated area or under a chemical fume hood to avoid
inhalation of vapours.[5][6][10]

e Ignition Sources: It is highly flammable; keep away from heat, sparks, open flames, and hot
surfaces.[5][9] No smoking.[5][9][10]

o Electrostatic Discharge: Use explosion-proof equipment and non-sparking tools.[5][6]
Ground and bond containers and receiving equipment to prevent static discharge.[5][6][13]

e Personal Contact: Avoid contact with skin and eyes.[5][9][10] Avoid breathing vapours or
mist.[5]

» Hygiene: Wash hands thoroughly after handling, before breaks, and at the end of the
workday.[5][9][10] Do not eat, drink, or smoke in work areas.[13]

Conditions for Safe Storage

o Container: Keep the container tightly closed and store in a dry, cool, and well-ventilated
place.[5][9][10]

 Inert Gas: Store under an inert gas as the material is hygroscopic.[5]

o Sealing: Containers that have been opened must be carefully resealed and kept upright to
prevent leakage.[5]

e Incompatibilities: Avoid contact with strong oxidizing agents, reducing agents, bases, and
nitric acid.[4][10]

Exposure Controls and Personal Protective
Equipment (PPE)

A hierarchy of controls should be implemented to protect personnel.
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Hierarchy of Controls for Acetone-d6

Elimination
(Not Feasible: Required for analysis)

Substitution
(Difficult: Unique properties for NMR)

Engineering Controls
- Chemical Fume Hood
- Local Exhaust Ventilation

Administrative Controls
- Standard Operating Procedures (SOPS)
- Safety Training
- Restricted Access Areas

Personal Protective Equipment (PPE)
- Safety Goggles / Face Shield

- Chemical-Resistant Gloves
- Lab Coat
- Respirator (if needed)

Click to download full resolution via product page

Caption: Hierarchy of controls for managing acetone-d6 exposure.

Engineering Controls

¢ Utilize local exhaust ventilation or a chemical fume hood to maintain airborne concentrations
below exposure limits.[13]

Personal Protective Equipment (PPE)
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o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields or a face shield.[6]

[°]

o Skin Protection: Wear suitable chemical-resistant gloves (e.g., tested to EN 374) and a lab

coat.[6][9][13]

e Respiratory Protection: If ventilation is inadequate or exposure limits are exceeded, use a

full-face respirator with an appropriate filter (e.g., Type AX).[6][14]

Emergency Procedures and Experimental Protocols

The following sections detail procedural responses to emergencies. These are not

experimental protocols for determining material properties but are critical safety protocols for

laboratory personnel.

First-Aid Measures

A rapid and appropriate response is critical in the event of an exposure.

Inhalation

Skin Contact Eye Contact

e

/ A

Ingestion

N

If not breathing, give artificial respiration.

Move to fresh air. Remove cor i clothing i

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do.
Continue rinsing for at least 15 minutes.

—
Rinse skin with plenty of water/shower.

Consult a physician.
Show them the Safety Data Sheet (SDS).

Do NOT induce vomiting.
Rinse mouth with water.
Never give anything by mouth to an unconscious person.

Click to download full resolution via product page
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Caption: First-aid decision workflow for acetone-d6 exposure.

General Advice: In all cases, consult a physician and show them the Safety Data Sheet.[5]
[15]

 Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide
artificial respiration.[5][13]

« Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with
soap and plenty of water.[5][13]

o Eye Contact: Rinse thoroughly and cautiously with plenty of water for at least 15 minutes,
holding the eyelids apart.[5][9][10] Remove contact lenses if present and easy to do.[5]

¢ Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person.[5]

Fire-Fighting Measures
o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[4][5][15]

» Specific Hazards: The liquid and vapour are highly flammable.[4][7] Vapours are heavier than
air and can travel to an ignition source and flash back.[7][13] Containers may rupture under
fire conditions.[14]

» Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[4][5][15]

Accidental Release Measures (Spill Protocol)

Immediate and correct action can prevent a minor spill from becoming a major incident.
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Acetone-d6 Spill Detected

Assess Spill Size

Small & Contained \Large or Uncontained

Minor Spill

Remove all ignition sources.
Ensure adequate ventilation.

Absorb with inert material
(sand, diatomaceous earth, universal binder).

Collect into a suitable, labeled container
for disposal.

Clean affected area.
Dispose of waste according to regulations.

Major Spill

Evacuate personnel immediately.
Move upwind.

Alert Emergency Responders.
Inform them of the hazard's nature and location.

Prevent entry into drains and waterways.
Contain spill if safe to do so.

Click to download full resolution via product page

Caption: Emergency response workflow for an acetone-d6 spill.

+ Personal Precautions: Use appropriate PPE.[5] Remove all sources of ignition.[5][14] Ensure

adequate ventilation.[5]

+ Environmental Precautions: Prevent the product from entering drains, surface water, or

ground water.[9][10]
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o Containment and Cleaning: For small spills, absorb with a liquid-binding, inert material (e.g.,
sand, diatomaceous earth).[9][10] Place the material in appropriate, labeled containers for
disposal.[9][10] For large spills, clear the area and alert emergency services.[14]

Stability and Reactivity

» Reactivity: May form flammable/explosive vapour-air mixtures.[4]

o Chemical Stability: Stable under recommended storage conditions.[2][4]
o Conditions to Avoid: Heat, flames, sparks, and ignition sources.[4][9][10]

e Incompatible Materials: Strong oxidizing agents, reducing agents, bases, nitric acid, and
various plastics.[4][10]

e Hazardous Decomposition Products: Combustion produces carbon oxides (carbon
monoxide, carbon dioxide).[4][5][7]

Disposal Considerations

e Product: Dispose of acetone-d6 and its container at an approved waste disposal plant.[5]
Disposal must be in accordance with all applicable federal, state, and local regulations.

o Contaminated Packaging: Emptied containers may retain explosive vapours.[14] Do not cut,
drill, or weld on or near containers.[14]

This guide is intended to provide essential safety information. Always refer to the most current
Safety Data Sheet (SDS) for acetone-d6 from your supplier before use and ensure all
personnel are thoroughly trained on its hazards and the necessary handling precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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. Acetone-D6 | C3H60 | CID 522220 - PubChem [pubchem.ncbi.nim.nih.gov]
. ACETONE-D6 | 666-52-4 [chemicalbook.com]

. guidechem.com [guidechem.com]

. isotope.com [isotope.com]

. westliberty.edu [westliberty.edu]

. echemi.com [echemi.com]

. fishersci.com [fishersci.com]

. merckmillipore.com [merckmillipore.com]

°
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. carlroth.com:443 [carlroth.com:443]

e 10. astechireland.ie [astechireland.ie]

e 11. AHERE-D6 "100%", 99.95 atom % D | Sigma-Aldrich [sigmaaldrich.com]
e 12. science-and-fun.de [science-and-fun.de]

e 13. sds.chemdox.com [sds.chemdox.com]

e 14, datasheets.scbt.com [datasheets.scbt.com]

e 15. Page loading... [guidechem.com]

 To cite this document: BenchChem. [Acetone-d6: An In-depth Technical Guide to Safety and
Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1623232#safety-and-handling-precautions-for-
acetone-d6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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